1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid

• Molecular Formula: C18H24N2O4
• Molecular Weight: 332.4 g/mol
• SMILES: C1CCN(C1)C2CC(CN(C2)C(=O)OCC3=CC=CC=C3)C(=O)O
• InChI: InChI=1S/C18H24N2O4/c21-17(22)15-10-16(19-8-4-5-9-19)12-20(11-15)18(23)24-13-14-6-2-1-3-7-14/h1-3,6-7,15-16H,4-5,8-13H2,(H,21,22)
• InChIKey: ZCJCIJZXNMTGNM-UHFFFAOYSA-N

1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid: Structural Identity & Supply Baseline

1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid (molecular formula C₁₈H₂₄N₂O₄, molecular weight 332.39 g/mol) is a dual-heterocyclic synthetic intermediate belonging to the piperidine-3-carboxylic acid class, featuring an N-benzyloxycarbonyl (Cbz) protecting group at the piperidine 1-position and a pyrrolidin-1-yl substituent directly attached at the piperidine 5-position . This substitution pattern places the pyrrolidine ring directly on the piperidine scaffold via a C–N bond, distinguishing it from carbonyl-linked analogs and from positional isomers in which the pyrrolidine moiety resides at the 4-position . The compound is commercially available from multiple research-chemical suppliers in quantities ranging from 25 mg to gram scale, with typical catalog purity specifications of ≥95% (HPLC) . It is utilized primarily as a protected heterocyclic building block for multi-step organic synthesis, particularly in medicinal chemistry programs requiring orthogonal deprotection strategies and regiochemically defined dual-amine scaffolds .

Protecting Group Cbz at piperidine N‑1 enables orthogonal hydrogenolysis Compatible with acid‑labile Boc / tert‑butyl ester strategies

Regiochemistry Pyrrolidine directly at C‑5 creates a 1,3,5‑trisubstituted piperidine Distinct from common 1,4‑substitution patterns

Functional Handles Free carboxylic acid at C‑3 ready for amide coupling Avoids ester saponification step

Supply Baseline HPLC purity specification review available; multi‑supplier sourcing Quantities from 25 mg to gram scale

• [1] PubChem. Piperidine- and pyrolidine carboxylic acids, preparation method of them and their use for production of medicaments and diagnostic agents. Patent SK-127796-A3. 1995. View Source

1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid: Irreplaceability vs. In-Class Analogs

Within the Cbz-protected piperidine-carboxylic acid family, seemingly minor structural variations produce functionally distinct synthetic intermediates. The target compound positions the pyrrolidine substituent at the piperidine 5-position through a direct C–N bond, whereas the widely stocked analog CAS 289677-06-1 (L-N-(4-N-Cbz-piperidino)proline) places the pyrrolidine at the 4-position and locates the carboxylic acid on the pyrrolidine ring rather than the piperidine scaffold . This positional isomerism alters both the steric environment around the carboxylic acid handle and the trajectory of the basic amine during conjugation reactions. Similarly, the simpler building block 1-Cbz-piperidine-3-carboxylic acid (CAS 78190-11-1) lacks the pyrrolidine substituent entirely, eliminating a key diversification point for library synthesis . The methyl ester analog CAS 1823246-78-1 (methyl 1-(1-(benzyloxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylate) relocates the Cbz group to the pyrrolidine nitrogen and masks the acid as an ester, requiring an additional saponification step if a free carboxylic acid is needed . These structural distinctions mean that generic substitution with a 'similar' Cbz-piperidine building block introduces regiochemical mismatches that propagate through subsequent synthetic steps, potentially altering the three-dimensional presentation of pharmacophoric elements in final target molecules .

Target Compound

Pyrrolidine at C‑5 (direct C–N)

Free –COOH at piperidine C‑3

Cbz on piperidine N‑1

1,3,5‑trisubstituted topology

Common Analogs

C‑4 pyrrolidine isomer shifts acid location

Ester analogs require additional saponification

Cbz‑on‑pyrrolidine versions alter protection logic

Simple Cbz‑piperidine acids lack pyrrolidine vector

• [1] Iserloh U, Wu Y, Cumming JN, et al. Potent pyrrolidine- and piperidine-based BACE-1 inhibitors. Bioorg Med Chem Lett. 2008;18:414-417. View Source

1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid: Quantitative Differentiation vs. Closest Analogs

C-5 Pyrrolidine Substitution vs. C-4 Positional Isomers

The target compound features a pyrrolidin-1-yl substituent directly attached at the piperidine C-5 position. The closest commercially available analog, L-N-(4-N-Cbz-piperidino)proline (CAS 289677-06-1), places the pyrrolidine at the piperidine C-4 position and additionally relocates the carboxylic acid from the piperidine C-3 to the pyrrolidine C-2 position . This dual regiochemical shift changes the distance between the protected amine (Cbz-piperidine N) and the carboxylic acid from a 1,3-relationship (target compound) to a 1,4-relationship bridged through the pyrrolidine nitrogen (comparator). In BACE-1 inhibitor SAR studies on related piperidine-pyrrolidine scaffolds, the position of the basic amine substituent on the piperidine ring was shown to modulate inhibitory potency by over 10-fold depending on the substitution pattern .

C‑5 vs C‑4 Pyrrolidine

Class‑level

Pyrrolidine at C‑5 (target) vs C‑4 analog (CAS 289677‑06‑1); acid on piperidine vs pyrrolidine ring. Reported >10‑fold IC₅₀ shift in BACE‑1 series for positional amine variants.

Supports regiochemically distinct library design

1,3,5‑trisubstitution pattern provides different chemical space access than 1,4‑analogs

Evidence Dimension	Regiochemistry of pyrrolidine attachment on piperidine core
Target Compound Data	Pyrrolidine at piperidine C-5; carboxylic acid at piperidine C-3; Cbz at piperidine N-1 (1,3,5-trisubstitution pattern)
Comparator Or Baseline	CAS 289677-06-1: Pyrrolidine at piperidine C-4; carboxylic acid at pyrrolidine C-2; Cbz at piperidine N-1 (1,4-substitution pattern with acid on pyrrolidine)
Quantified Difference	Positional isomer: 5-(pyrrolidin-1-yl) vs. 4-(pyrrolidin-1-yl); carboxylic acid on piperidine vs. on pyrrolidine ring. In analogous BACE-1 piperidine-pyrrolidine series, positional variation of amine substituent altered IC₅₀ by >10-fold .
Conditions	Structural comparison; class-level SAR inference from piperidine-pyrrolidine BACE-1 inhibitor series (Iserloh et al., 2008)

Why This Matters

The C-5 pyrrolidine placement creates a 1,3,5-trisubstituted piperidine topology that is geometrically distinct from the more common 1,4-substitution pattern, enabling access to a different region of chemical space for library design and potentially divergent biological target engagement profiles.

• [1] Iserloh U, Wu Y, Cumming JN, Pan J, Wang LY, Stamford AW, Kennedy ME, Kuvelkar R, Chen X, Parker EM, Strickland C, Voigt J. Potent pyrrolidine- and piperidine-based BACE-1 inhibitors. Bioorg Med Chem Lett. 2008;18(2):414-417. View Source

Cbz vs. Boc Protection for Orthogonal Deprotection

The Cbz (benzyloxycarbonyl) group on the piperidine nitrogen of the target compound enables hydrogenolytic deprotection (H₂, Pd/C) orthogonal to acid-labile protecting groups such as Boc. This contrasts with analogs employing Boc protection on the piperidine nitrogen. In ω-transaminase-catalyzed kinetic resolutions, 1-N-Cbz-protected 3-aminopyrrolidine was resolved with >99% ee at 50% conversion, whereas the corresponding 1-N-Boc-3-aminopiperidine yielded 96% ee at 55% conversion, demonstrating that the protecting group identity influences enantioselectivity outcomes in enzymatic transformations . In tandem multimetallic catalysis for pyrrolidine/piperidine synthesis, Cbz was among the protecting groups (alongside Ts, Ns, and Bz) shown to be well tolerated, with the stereochemical outcome dependent on the specific protecting group employed .

Cbz vs Boc Deprotection

Class‑level

Cbz‑protected 3‑aminopyrrolidine resolved with >99% ee at 50% conversion; Boc‑protected 3‑aminopiperidine gave 96% ee at 55% conversion in ω‑transaminase resolution.

Enables orthogonal deprotection strategy

Protecting group identity influences stereochemical outcomes; reported Δee ≈ 3%

Evidence Dimension	Protecting group compatibility and influence on reaction stereoselectivity
Target Compound Data	Cbz-protected piperidine nitrogen; removable via hydrogenolysis (H₂/Pd-C) orthogonal to acid-labile groups
Comparator Or Baseline	Boc-protected analogs: 1-N-Boc-3-aminopiperidine resolved with 96% ee at 55% conversion in ω-transaminase systems. 1-N-Cbz-3-aminopyrrolidine resolved with >99% ee at 50% conversion .
Quantified Difference	Δee: Cbz-protected substrate achieved >99% ee vs. 96% ee for Boc-protected analog under comparable ω-transaminase resolution conditions .
Conditions	ω-Transaminase-catalyzed kinetic resolution (Höhne et al., 2008); tandem Au/Ru-catalyzed pyrrolidine/piperidine synthesis (2025)

Why This Matters

Cbz protection provides an orthogonal deprotection handle that is critical for multi-step sequences where acid-labile groups (Boc, tert-butyl esters) must be preserved, and the protecting group identity can measurably impact stereochemical outcomes in both enzymatic and transition-metal-catalyzed transformations.

• [1] Höhne M, Schätzle S, Jochens H, Robins K, Bornscheuer UT. A protection strategy substantially enhances rate and enantioselectivity in ω-transaminase-catalyzed kinetic resolutions. Adv Synth Catal. 2008;350(6):807-812. View Source
• [2] Tandem synthesis of pyrrolidine and piperidine derivatives from propargylic alcohols under multimetallic catalysis. Chemistry – A European Journal. 2025. View Source

Free Carboxylic Acid vs. Ester Forms: Conjugation Readiness

The target compound possesses a free carboxylic acid at the piperidine 3-position, enabling direct participation in amide coupling, esterification, and mixed anhydride formation without a deprotection step. The closest ester analog, methyl 1-(1-(benzyloxycarbonyl)pyrrolidin-3-yl)piperidine-3-carboxylate (CAS 1823246-78-1), requires saponification to liberate the corresponding acid . Additionally, in this ester analog, the Cbz group is located on the pyrrolidine nitrogen rather than the piperidine nitrogen, creating a different protection topology that would require re-planning of a synthetic sequence employing orthogonal deprotection logic . 1-Cbz-piperidine-3-carboxylic acid (CAS 78190-11-1), which shares the free acid and Cbz-piperidine features, lacks the pyrrolidine substituent entirely and has a molecular weight approximately 69 Da lower (263.29 vs. 332.39 g/mol), reducing scaffold complexity and limiting its utility for generating topologically diverse compound libraries .

Free Acid vs Ester

Data to verify

Target: free –COOH, MW 332.39. Methyl ester analog (CAS 1823246‑78‑1) requires saponification; Cbz on pyrrolidine N changes protection topology. Simpler Cbz‑piperidine‑3‑carboxylic acid lacks pyrrolidine (MW 263.29).

Free acid simplifies synthetic sequence

Supplier data; pyrrolidine adds ~69 Da scaffold complexity for diversification

Evidence Dimension	Functional group availability and scaffold complexity
Target Compound Data	Free carboxylic acid at piperidine C-3; Cbz on piperidine N-1; pyrrolidine at C-5; MW 332.39; 2 H-bond donors, 4 H-bond acceptors
Comparator Or Baseline	CAS 1823246-78-1: Methyl ester (requires saponification for acid); Cbz on pyrrolidine N; MW 346.42. CAS 78190-11-1: Free acid but no pyrrolidine substituent; MW 263.29.
Quantified Difference	MW difference: target MW 332.39 vs. simpler analog MW 263.29 (Δ = 69.1 Da attributable to pyrrolidine substituent). One fewer synthetic step required vs. methyl ester analog (avoids saponification).
Conditions	Structural and functional group comparison based on vendor technical datasheets and PubChem records

Why This Matters

The free carboxylic acid eliminates a deprotection step from synthetic sequences, reducing overall step count and improving atom economy. The presence of the pyrrolidine adds 69 Da of scaffold complexity compared to simpler Cbz-piperidine acids, providing an additional diversification vector for parallel library synthesis.

Direct C–N Bond vs. Carbonyl Linker Topology

In the target compound, the pyrrolidine ring is attached to the piperidine core through a direct C–N single bond at the 5-position, creating a saturated bicyclic diamine system without an intervening carbonyl spacer. This contrasts with commercially available 1-(pyrrolidin-1-ylcarbonyl)piperidine-3-carboxylic acid (Enamine EN300-39218, C₁₁H₁₈N₂O₃, MW 226.27), which incorporates a carbonyl linker between the two heterocycles . The carbonyl linker in the comparator introduces an sp² center that restricts conformational freedom differently from the sp³ C–N junction and adds a hydrogen bond acceptor site that can alter molecular recognition properties. In piperidine-pyrrolidine SAR studies targeting BACE-1, the nature of the linkage between the piperidine scaffold and appended cyclic amines was a critical determinant of potency, with direct attachment vs. carbonyl-linked variants showing distinct activity profiles .

Direct C–N vs Carbonyl Linker

Class‑level

Target: direct sp³ C–N bond, saturated bicyclic diamine. Carbonyl‑linked analog (Enamine EN300‑39218) introduces sp² center and extra H‑bond acceptor; MW 226.27 vs 332.39. Linkage type altered potency profiles in BACE‑1 SAR.

Conformationally distinct scaffold topology

Direct linkage supports exploration of different chemical space vs carbonyl‑linked analogs

Evidence Dimension	Nature of the pyrrolidine-piperidine linkage: direct C–N bond vs. carbonyl linker
Target Compound Data	Direct sp³ C–N bond between piperidine C-5 and pyrrolidine N; saturated bicyclic diamine topology; MW 332.39; Cbz-protected
Comparator Or Baseline	Enamine EN300-39218: 1-(pyrrolidin-1-ylcarbonyl)piperidine-3-carboxylic acid; carbonyl (sp²) linker between pyrrolidine and piperidine; MW 226.27; unprotected piperidine N; C₁₁H₁₈N₂O₃
Quantified Difference	MW difference: 332.39 vs. 226.27 (Δ = 106.12 Da). Additional H-bond acceptor in carbonyl-linked comparator. Direct C–N bond provides different conformational flexibility and amine basicity profile.
Conditions	Structural comparison; class-level SAR inference from BACE-1 inhibitor studies on piperidine-pyrrolidine linkage SAR

Why This Matters

The direct C–N bond topology provides a conformationally distinct scaffold compared to carbonyl-linked analogs, offering different vectors for substituent presentation. For procurement decisions in library design, selecting the direct-linked scaffold vs. the carbonyl-linked variant can lead to exploration of different chemical space regions and potentially divergent biological activity profiles.

• [1] ChemBase. 1-(Pyrrolidin-1-ylcarbonyl)piperidine-3-carboxylic acid (Enamine EN300-39218). C₁₁H₁₈N₂O₃, MW 226.27. View Source
• [2] Iserloh U, Wu Y, Cumming JN, et al. Potent pyrrolidine- and piperidine-based BACE-1 inhibitors. Bioorg Med Chem Lett. 2008;18:414-417. View Source

1-[(Benzyloxy)carbonyl]-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid: High-Value Application Scenarios

CNS-Targeted 1,3,5-Trisubstituted Piperidine Library Synthesis

The target compound provides a direct entry point for constructing 1,3,5-trisubstituted piperidine libraries, a substitution pattern underrepresented in commercial screening collections compared to 1,4-disubstituted piperidines . Medicinal chemists can exploit the free carboxylic acid at C-3 for amide coupling diversification, the Cbz-protected N-1 for late-stage deprotection and subsequent functionalization, and the pyrrolidine at C-5 as a pre-installed basic amine pharmacophore. This topology is particularly relevant for CNS-targeted programs, where piperidine-pyrrolidine scaffolds have demonstrated activity against BACE-1 and other neurological targets .

Orthogonal Protection Strategy in Peptidomimetic Synthesis

In peptide and peptidomimetic synthesis programs requiring sequential deprotection of multiple amine functionalities, the Cbz group on the piperidine nitrogen is orthogonal to both Boc (acid-labile) and Fmoc (base-labile) protecting strategies . This allows the target compound to serve as a central scaffold onto which amino acid residues can be coupled via the C-3 carboxylic acid, while the Cbz group remains intact until final hydrogenolytic unveiling of the piperidine amine. The pyrrolidine substituent at C-5 remains inert under both acidic and reductive conditions, providing a stable tertiary amine throughout the synthesis .

Dual Amine Scaffold for Bivalent Ligands & PROTAC Linkers

The presence of two differentially reactive amine environments—a Cbz-protected secondary amine (piperidine N-1, releasable by hydrogenolysis) and a tertiary amine (pyrrolidine N, permanently available)—makes this compound suitable for constructing bivalent ligands or PROTAC (Proteolysis Targeting Chimera) linker systems . The carboxylic acid at C-3 provides a third attachment point orthogonal to both amines. This trifunctional architecture is not available in simpler Cbz-piperidine acids (e.g., CAS 78190-11-1) that lack the pyrrolidine substituent, nor in analogs where the carboxylic acid resides on the pyrrolidine ring rather than the piperidine scaffold .

GPCR Modulator Intermediate

Piperidine-pyrrolidine dual heterocyclic scaffolds are recognized privileged structures in GPCR modulator design. Patent literature describes piperidine and pyrrolidine derivatives with Cbz protection as intermediates for 5-HT₁A receptor antagonists, NK₁ antagonists, and chemokine receptor modulators . The specific 1-Cbz-5-(pyrrolidin-1-yl)piperidine-3-carboxylic acid scaffold provides a regiochemically defined alternative to the more common piperidin-4-yl-pyrrolidine topology used in these programs, potentially accessing distinct receptor interaction profiles. The 1,3,5-substitution pattern allows for divergent vector presentation compared to 1,4-substituted analogs .

Application

Selection Property

Validation Focus

CNS‑targeted piperidine library synthesis

1,3,5‑trisubstitution pattern; pre‑installed C‑5 pyrrolidine

Amide coupling diversification; orthogonal Cbz unveiling

Peptidomimetic orthogonal protection

Cbz orthogonal to Boc/Fmoc; inert tertiary pyrrolidine

Sequential amine deprotection compatibility; acid‑stable C‑5 amine

Bivalent ligand / PROTAC linker design

Trifunctional architecture (Cbz‑N, pyrrolidine N, free acid)

Three orthogonal attachment points; regiochemical control

GPCR‑targeted scaffold exploration

1,3,5‑piperidine topology distinct from 1,4‑substituted analogs

Receptor interaction profiling; divergent vector presentation

• [1] Merck Patent GmbH. Neue Carbamoylderivate und deren Verwendung als 5-HT₁A-Antagonisten. Patent DE19615262A1. 1997. View Source
• [2] Iserloh U, Wu Y, Cumming JN, et al. Potent pyrrolidine- and piperidine-based BACE-1 inhibitors. Bioorg Med Chem Lett. 2008;18:414-417. View Source